Cas no 878969-65-4 (3,4-(Ethylenedioxy)-3'-iodobenzophenone)

• Product Name: 3,4-(Ethylenedioxy)-3'-iodobenzophenone
• CAS No: 878969-65-4
• MF: C₁₅H₁₁IO₃
• MW: 366.150516748428
• MDL: MFCD00517286
• CID: 869200
• PubChem ID: 5303165
• Update Time: 2025-05-25

3,4-(Ethylenedioxy)-3'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1,4-benzodioxin-6-yl(3-iodophenyl)methanone
• 2,3-dihydro-1,4-benzodioxin-6-yl-(3-iodophenyl)methanone
• 3,4-(Ethylenedioxy)-3'-iodobenzophenone
• 878969-65-4
• MFCD00517286
• AKOS005416156
• (2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)(3-iodophenyl)methanone
• DTXSID10415444
• CS-0362798

• MDL： MFCD00517286
• Inchi： 1S/C15H11IO3/c16-12-3-1-2-10(8-12)15(17)11-4-5-13-14(9-11)19-7-6-18-13/h1-5,8-9H,6-7H2
• InChI Key： ASQPPXVJPBJPHB-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 365.97529g/mol
• Monoisotopic Mass: 365.97529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,4-(Ethylenedioxy)-3'-iodobenzophenone

3,4-(Ethylenedioxy)-3'-iodobenzophenone (CAS No: 878969-65-4)

3,4-(Ethylenedioxy)-3'-iodobenzophenone, also known by its CAS number 878969-65-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an ethylenedioxy group attached to the benzophenone backbone and an iodine substituent at the 3' position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 3,4-(Ethylenedioxy)-3'-iodobenzophenone involves a series of carefully designed chemical reactions. The ethylenedioxy group is introduced through a coupling reaction, while the iodine substituent is added via nucleophilic aromatic substitution. These reactions require precise control of reaction conditions, including temperature and pH, to ensure high yields and purity of the final product. The compound's stability under various conditions has been extensively studied, revealing its resistance to oxidation and thermal degradation, which are critical factors for its practical applications.

Recent studies have highlighted the potential of 3,4-(Ethylenedioxy)-3'-iodobenzophenone in the field of drug delivery systems. Its ability to form stable complexes with metal ions has been exploited for the development of targeted drug delivery vehicles. For instance, researchers have demonstrated that this compound can act as a ligand for platinum(II) complexes, which are widely used in chemotherapy. The ethylenedioxy group plays a crucial role in coordinating with the metal ions, while the iodine substituent enhances the compound's solubility and bioavailability.

In addition to its role in drug delivery, 3,4-(Ethylenedioxy)-3'-iodobenzophenone has shown promise in optoelectronic materials. Its aromatic structure and conjugated system make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in materials science have focused on improving the efficiency and stability of these devices by incorporating this compound as a hole transport material. The iodine substituent contributes to enhanced charge transport properties, while the ethylenedioxy group ensures compatibility with other components in the device.

The spectroscopic properties of 3,4-(Ethylenedioxy)-3'-iodobenzophenone have also been extensively investigated. UV-Vis spectroscopy reveals strong absorption bands in the visible region, indicating its potential for use in sensors and imaging applications. Furthermore, fluorescence studies have demonstrated that this compound exhibits intense emission under certain conditions, making it suitable for use in fluorescence-based assays and biosensors.

The environmental impact of 3,4-(Ethylenedioxy)-3'-iodobenzophenone has been a topic of recent research interest. Studies have shown that this compound is biodegradable under specific conditions, which is crucial for its safe disposal and use in industrial processes. However, further research is needed to fully understand its environmental fate and potential risks to ecosystems.

In conclusion, 3,4-(Ethylenedioxy)-3'-iodobenzophenone (CAS No: 878969-65-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the fields of chemistry and materials science is expected to grow further.